Cas no 28231-69-8 (5-bromo-2-(4-chlorophenoxy)pyridine)

• Product Name: 5-bromo-2-(4-chlorophenoxy)pyridine
• CAS No: 28231-69-8
• MF: C₁₁H₇BrClNO
• MW: 284.536381006241
• CID: 4643713
• PubChem ID: 55138374
• Update Time: 2025-11-01

5-bromo-2-(4-chlorophenoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-bromo-2-(4-chlorophenoxy)-
• 5-bromo-2-(4-chlorophenoxy)pyridine

• Inchi： 1S/C11H7BrClNO/c12-8-1-6-11(14-7-8)15-10-4-2-9(13)3-5-10/h1-7H
• InChI Key： BJZWAZIZGZLNHA-UHFFFAOYSA-N
• SMILES： C1(C=CC(OC2C=CC(Cl)=CC=2)=NC=1)Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-bromo-2-(4-chlorophenoxy)pyridine

5-Bromo-2-(4-Chlorophenoxy)pyridine (CAS No. 28231-69-8): A Comprehensive Overview

5-Bromo-2-(4-chlorophenoxy)pyridine (CAS No. 28231-69-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 5-bromo-2-(4-chlorophenoxy)pyridine.

Chemical Structure and Properties

5-Bromo-2-(4-chlorophenoxy)pyridine is a brominated pyridine derivative with a chlorine-substituted phenoxy group. The molecular formula of this compound is C₁₀H₆BrClNO, and its molecular weight is approximately 270.51 g/mol. The presence of the bromine and chlorine atoms imparts unique chemical properties to the molecule, making it highly reactive and suitable for various synthetic transformations. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 5-bromo-2-(4-chlorophenoxy)pyridine can be achieved through several routes, each with its own advantages and limitations. One common method involves the nucleophilic substitution of a halopyridine with a phenoxy anion. For instance, 5-bromopyridine-2-ol can be reacted with 4-chlorophenol in the presence of a base such as potassium carbonate to yield the desired product. Another approach involves the coupling reaction between 5-bromopyridine-2-carbonitrile and 4-chlorophenol using a palladium catalyst. These synthetic methods have been extensively studied and optimized to improve yields and reduce side reactions.

Biological Activities

5-Bromo-2-(4-chlorophenoxy)pyridine has been investigated for its potential biological activities, particularly in the context of drug discovery. Recent studies have shown that this compound exhibits significant activity against various biological targets. For example, it has been reported to possess potent antifungal properties against pathogenic fungi such as Candida albicans and Aspergillus fumigatus. Additionally, 5-bromo-2-(4-chlorophenoxy)pyridine has demonstrated promising antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). These findings suggest that the compound could serve as a lead molecule for the development of new antifungal and antiviral agents.

Mechanism of Action

The mechanism by which 5-bromo-2-(4-chlorophenoxy)pyridine exerts its biological effects is not yet fully understood but is an active area of research. Preliminary studies suggest that the compound may interfere with key enzymatic processes or cellular pathways involved in fungal and viral replication. For instance, it has been hypothesized that the brominated pyridine moiety may interact with specific protein targets, leading to the inhibition of essential enzymes required for pathogen survival. Further investigations are needed to elucidate the precise molecular mechanisms underlying these activities.

Potential Applications in Drug Discovery

The unique chemical structure and biological activities of 5-bromo-2-(4-chlorophenoxy)pyridine make it an attractive candidate for drug discovery efforts. Researchers are exploring its potential as a scaffold for the design of novel therapeutic agents targeting various diseases. For example, derivatives of this compound are being investigated for their anti-inflammatory properties and their ability to modulate immune responses. Additionally, there is growing interest in using 5-bromo-2-(4-chlorophenoxy)pyridine-based compounds as probes to study cellular processes and signaling pathways.

Safety Considerations

Safety is a critical consideration in the development of any new chemical entity. While 5-bromo-2-(4-chlorophenoxy)pyridine has shown promising biological activities, it is important to conduct thorough safety assessments to ensure its suitability for pharmaceutical applications. Preclinical studies have indicated that the compound is generally well-tolerated at therapeutic concentrations, but further investigations are needed to evaluate its toxicity profile in more detail. Researchers are also exploring ways to optimize the pharmacokinetic properties of this compound to enhance its efficacy and reduce potential side effects.

Conclusion

In conclusion, 5-bromo-2-(4-chlorophenoxy)pyridine (CAS No. 28231-69-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential uses of this compound will emerge, paving the way for innovative treatments for various diseases.